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Introduction

The ubiquitin-proteasome system (UPS) is a critical cellular pathway responsible for the
regulated degradation of intracellular proteins. This process is fundamental for maintaining
cellular homeostasis, and its dysregulation is implicated in numerous diseases, including
cancer and neurodegenerative disorders. The 26S proteasome, the central protease of this
system, possesses multiple catalytic activities, including chymotrypsin-like, trypsin-like, and
caspase-like (or peptidyl-glutamyl peptide-hydrolyzing) activities. Monitoring the specific
activities of the proteasome is crucial for understanding its biological function and for the
development of therapeutic inhibitors.

This document provides detailed application notes and protocols for measuring the caspase-
like activity of the proteasome using the fluorogenic substrate Carbobenzoxy-L-leucyl-L-leucyl-
L-glutamyl-2-naphthylamide (Cbz-L-L-E-2NA). Cleavage of the 2-naphthylamide (2NA) group
by the proteasome results in a fluorescent signal that can be quantified to determine enzymatic
activity.

Principle of the Assay

The assay is based on the enzymatic cleavage of the peptide substrate Cbz-L-L-E-2NA by the
caspase-like active sites of the proteasome. Upon cleavage, the fluorophore 2-naphthylamine
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(2NA) is released. The fluorescence of free 2NA can be measured using a fluorometer with an
excitation wavelength of approximately 330-340 nm and an emission wavelength of around
405-420 nm. The rate of the increase in fluorescence is directly proportional to the
proteasome's caspase-like activity.

Signaling Pathway and Experimental Workflow

To provide a clear overview, the following diagrams illustrate the ubiquitin-proteasome signaling
pathway and the general experimental workflow for measuring proteasome activity.

Caption: The Ubiquitin-Proteasome Signaling Pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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